N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide

• IUPAC Name: N-[5-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H19N3O2S2/c1-8-6-9(2)14(11(4)20)10(3)13(8)7-22-16-19-18-15(23-16)17-12(5)21/h6H,7H2,1-5H3,(H,17,18,21)
• InChI Key: MCKJHNUCYFJIHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CSC2=NN=C(S2)NC(=O)C)C)C(=O)C)C
• Molecular Formula: C16H19N3O2S2
• Molecular Weight: 349.5 g/mol

Description

N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide, also known as ATB-346, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of diclofenac, a non-steroidal anti-inflammatory drug (NSAID), and has been designed to provide enhanced efficacy and reduced gastrointestinal toxicity.

Mechanism of Action

N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is a prodrug that is metabolized in the body to release diclofenac and H2S, a gasotransmitter with anti-inflammatory and cytoprotective properties. The release of H2S is thought to be responsible for the reduced gastrointestinal toxicity observed with N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide compared to diclofenac.
Biochemical and Physiological Effects
N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been shown to exhibit anti-inflammatory, analgesic, and cytoprotective effects in preclinical studies. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are involved in inflammation and pain. In addition, N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been shown to increase the production of H2S, which has been shown to have cytoprotective effects in various tissues.

Advantages and Limitations for Lab Experiments

N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide offers several advantages over diclofenac for laboratory experiments, including its enhanced efficacy and reduced gastrointestinal toxicity. However, it is important to note that N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide is still a relatively new compound, and further studies are needed to fully understand its safety and efficacy.

Future Directions

There are several potential future directions for the research on N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide. One area of interest is its potential use in the treatment of inflammatory bowel disease, where it has shown promising results in preclinical studies. Another potential application is in the treatment of neuropathic pain, where it has been shown to exhibit superior efficacy compared to diclofenac. Additionally, further studies are needed to fully understand the safety and efficacy of N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide in humans, particularly in long-term use.

Synthesis Methods

The synthesis of N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide involves the reaction of diclofenac with thiosemicarbazide followed by acetylation with acetic anhydride. The final product is obtained through the reaction of the intermediate with acetic acid anhydride and acetic acid.

Scientific Research Applications

N-{5-[(3-acetyl-2,4,6-trimethylbenzyl)thio]-1,3,4-thiadiazol-2-yl}acetamide has been extensively studied for its potential therapeutic applications in various diseases, including osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease. Several preclinical studies have demonstrated its superior efficacy compared to diclofenac in reducing inflammation and pain, while also showing reduced gastrointestinal toxicity.